Cas no 7224-02-4 (Butanedioic acid, 2-hydroxy-, lanthanum(3+) salt (1:1))

• Product Name: Butanedioic acid, 2-hydroxy-, lanthanum(3+) salt (1:1)
• CAS No: 7224-02-4
• MF: C₁₅H₉N
• MW: 203.238663434982
• CID: 581360
• PubChem ID: 5231204
• Update Time: 2025-04-19

Butanedioic acid, 2-hydroxy-, lanthanum(3+) salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-hydroxy-, lanthanum(3+) salt (1:1)
• 7224-02-4
• 4-[2-(4-ethynylphenyl)ethynyl]pyridine
• DTXSID80992974
• 4-[(4-Ethynylphenyl)ethynyl]pyridine
• 4-(4-ethynyl-phenylethynyl)-pyridine

• Inchi： 1S/C15H9N/c1-2-13-3-5-14(6-4-13)7-8-15-9-11-16-12-10-15/h1,3-6,9-12H
• InChI Key： QEUHXPTXFCCCBW-UHFFFAOYSA-N
• SMILES： N1C=CC(C#CC2C=CC(C#C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 203.07357
• Monoisotopic Mass: 203.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 350.3°Cat760mmHg
• Flash Point: 151.8°C
• PSA: 12.89